Cas no 915038-27-6 (6-epi-Obeticholic Acid)

• Product Name: 6-epi-Obeticholic Acid
• CAS No: 915038-27-6
• MF: C₂₆H₄₄O₄
• MW: 420.625168800354
• CID: 4557561
• PubChem ID: 67352348
• Update Time: 2024-03-01

6-epi-Obeticholic Acid Chemical and Physical Properties

Names and Identifiers

• Obeticholic Acid Impurity 3
• Obeticholic Acid Impurity 2
• GZ4XQ0OBZ4
• Obeticholic acid I
• (3
• A,5
• A,6
• A,7
• (3α,5β,6β,7α)-6-Ethyl-3,7-dihydroxycholan-24-oic acid (ACI)
• Obeticholic Acid Impurity C
• 6-epi-Obeticholic Acid

• Inchi： 1S/C26H44O4/c1-5-17-21-14-16(27)10-12-26(21,4)20-11-13-25(3)18(15(2)6-9-22(28)29)7-8-19(25)23(20)24(17)30/h15-21,23-24,27,30H,5-14H2,1-4H3,(H,28,29)/t15-,16-,17+,18-,19+,20+,21+,23+,24-,25-,26-/m1/s1
• InChI Key： ZXERDUOLZKYMJM-XHCXGMTMSA-N
• SMILES： O[C@@H]1[C@@H](CC)[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 420.32395988 g/mol
• Monoisotopic Mass: 420.32395988 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 77.8
• Molecular Weight: 420.6